Cas no 161063-30-5 (Cyclobutanecarbonyl isothiocyanate (9CI))

• Product Name: Cyclobutanecarbonyl isothiocyanate (9CI)
• CAS No: 161063-30-5
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 1340464
• PubChem ID: 16777667
• Update Time: 2025-04-20

Cyclobutanecarbonyl isothiocyanate (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonyl isothiocyanate (9CI)
• cyclobutanecarbonyl isothiocyanate
• 161063-30-5
• AKOS000133484
• DB-264679
• DTXSID50588343

• Inchi： 1S/C6H7NOS/c8-6(7-4-9)5-2-1-3-5/h5H,1-3H2
• InChI Key： WRAJOIZBVFOQNE-UHFFFAOYSA-N
• SMILES： S=C=NC(C1CCC1)=O

Computed Properties

• Exact Mass: 141.02491
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.5Ų

Experimental Properties

• PSA: 29.43